6-chloro-N-cyclohexyl-2-methylpyrimidin-4-amine
Overview
Description
6-Chloro-N-cyclohexyl-2-methylpyrimidin-4-amine, also known as 6-chloro-N-cyclohexyl-2-methylpyrimidine-4-amine, is a synthetic compound with a wide range of applications in scientific research. It is an aromatic heterocyclic compound that was first synthesized in the 1960s and has since become a popular reagent in laboratory experiments. 6-Chloro-N-cyclohexyl-2-methylpyrimidin-4-amine is a versatile compound with many potential uses, including as a catalyst in organic synthesis, as a reagent in the synthesis of other compounds, and as a ligand in coordination complexes. In addition, 6-chloro-N-cyclohexyl-2-methylpyrimidin-4-amine has been studied for its potential to act as an inhibitor of certain enzymes, as well as its ability to modulate the activity of certain receptors.
Scientific Research Applications
Chemical Structure and Properties
One study focused on the minor component of a reaction involving the Grignard reaction and subsequent interactions leading to the formation of a compound with a similar structure to "6-chloro-N-cyclohexyl-2-methylpyrimidin-4-amine." The X-ray structure revealed a trans isomer configuration in the cyclohexyl ring and discussed the intermolecular hydrogen bonding linking the molecules into layers parallel to the (10) plane (Hoffman et al., 2009).
Reaction Mechanisms and Transformations
Research has explored ring transformations in reactions of heterocyclic halogeno compounds with nucleophiles, where compounds similar to "6-chloro-N-cyclohexyl-2-methylpyrimidin-4-amine" undergo reactions partially involving meta-rearrangement and conversions involving a ring transformation (Hertog et al., 2010).
Molecular Docking and Biological Activity
Another study utilizing DFT, molecular docking, and experimental techniques investigated a molecule structurally related to "6-chloro-N-cyclohexyl-2-methylpyrimidin-4-amine," focusing on its potential as an antihypertensive agent and its role as an imidazoline receptor agonist (Aayisha et al., 2019).
Synthesis and Evaluation for Biological Applications
A study on the synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction evaluated their antiviral activity against HIV-1 and HIV-2, indicating the broad potential of compounds with similar structures for developing therapeutic agents (Al-Masoudi et al., 2014).
Mechanism of Action
The mechanism of action of 6-chloro-N-cyclohexyl-2-methylpyrimidin-4-amine is not directly available. Pyrimidine derivatives are known to exhibit a variety of biological activities, including antibacterial, antiviral, antioxidant, anti-proliferative, anti-inflammatory, antiplasmodial, and anticancer effects . The exact mechanism of action would depend on the specific biological target and the context in which the compound is used.
Future Directions
The future directions for research on 6-chloro-N-cyclohexyl-2-methylpyrimidin-4-amine are not directly available. Given the wide range of biological activities exhibited by pyrimidine derivatives , potential areas of interest could include further exploration of these activities, development of new synthesis methods, and investigation of the compound’s potential uses in medical and industrial applications.
properties
IUPAC Name |
6-chloro-N-cyclohexyl-2-methylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClN3/c1-8-13-10(12)7-11(14-8)15-9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGPOICNRMXPILG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)NC2CCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-N-cyclohexyl-2-methylpyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{1-[(2-Chloro-6-fluorophenyl)methyl]pyrrolidin-3-yl}methanol](/img/structure/B1488675.png)
![3-(4-Chlorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene](/img/structure/B1488688.png)
![6-(2-aminoethyl)furo[2,3-c]pyridin-7(6H)-one](/img/structure/B1488689.png)
